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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of trirhenium

nonabromide (Re₃Br₉), a key inorganic cluster compound. The document details established

experimental protocols, presents quantitative data for the compound, and includes a visual

representation of the synthetic workflow.

Introduction
Trirhenium nonabromide (Re₃Br₉) is a black, lustrous crystalline solid that holds significance as

an early example of a metal cluster compound featuring metal-metal bonds.[1] It is isostructural

with its more commonly cited analogue, trirhenium nonachloride (Re₃Cl₉). The Re₃Br₉ cluster

consists of a triangle of rhenium atoms, with each pair of rhenium atoms bridged by a bromine

atom. This core structure is of considerable interest in inorganic chemistry and serves as a

precursor for the synthesis of other novel rhenium complexes.[1][2] The compound is sparingly

soluble in ether and acetone and reacts with water and methanol.[3]

Synthetic Methodologies
Several methods have been established for the synthesis of trirhenium nonabromide. The most

common and reliable approaches are detailed below.

Direct Synthesis from Rhenium Metal and Bromine Gas
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This method involves the direct reaction of elemental rhenium with bromine gas at elevated

temperatures.

Experimental Protocol:

A detailed procedure for this synthesis is outlined in Inorganic Syntheses. The fundamental

steps are as follows:

Rhenium metal powder is placed in a quartz reaction tube.

A stream of dry nitrogen gas is passed through the tube to create an inert atmosphere.

The reaction tube is heated to 500 °C.

A controlled flow of bromine gas, carried by the nitrogen stream, is introduced into the

reaction tube.

The reaction is allowed to proceed to completion, during which trirhenium nonabromide is

formed as a crystalline solid.

It is crucial to exclude oxygen from the reaction atmosphere to prevent the formation of

rhenium(III) oxybromide.[3]

Thermal Decomposition of Rhenium(V) Bromide
An alternative route to trirhenium nonabromide is the thermal decomposition of rhenium(V)

bromide (ReBr₅).

Experimental Protocol:

Rhenium(V) bromide is placed in a suitable apparatus for thermal decomposition under an

inert atmosphere or vacuum.

The apparatus is heated to a temperature sufficient to induce decomposition of the ReBr₅.

The volatile byproducts are removed, leaving behind the solid trirhenium nonabromide.
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Multi-Step Synthesis via Potassium
Hexabromorhenate(IV)
A less direct but effective method involves the use of a potassium hexabromorhenate(IV)

precursor.

Experimental Protocol:

An aqueous solution of potassium hexabromorhenate(IV) (K₂ReBr₆) is treated with a solution

of silver nitrate (AgNO₃).

This reaction precipitates silver hexabromorhenate(IV) (Ag₂ReBr₆), which is then isolated.

The dried silver hexabromorhenate(IV) is heated to 600 °C in an inert atmosphere.[3]

This high-temperature treatment results in the formation of trirhenium nonabromide, along

with silver bromide and bromine gas as byproducts.[3]

Quantitative Data
The following table summarizes key quantitative data for trirhenium nonabromide.

Property Value Reference

Chemical Formula Re₃Br₉ [3]

Molar Mass 1276.59 g/mol

Appearance Black lustrous crystalline solid [3]

Melting Point Sublimes at 500 °C [3]

Heat of Sublimation 47.6 ± 2 kcal/mol [4][5]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-164.4 kJ/mol [3]

Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Rhenium(III)_bromide
https://en.wikipedia.org/wiki/Rhenium(III)_bromide
https://en.wikipedia.org/wiki/Rhenium(III)_bromide
https://en.wikipedia.org/wiki/Rhenium(III)_bromide
https://en.wikipedia.org/wiki/Rhenium(III)_bromide
https://www.researchgate.net/publication/391255047_Trinuclear_rhenium_bromide_cluster_Re3Br9_as_a_product_of_thermal_decomposition_of_Re3I3Br6_and_a_precursor_for_ReCO5Br
https://www.researchgate.net/publication/260931396_RheniumIII_chloride_vaporisation_and_vapor_complexation_in_the_rheniumIII_chloride-aluminiumIII_chloride_system
https://en.wikipedia.org/wiki/Rhenium(III)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structure and properties of trirhenium nonabromide have been characterized by various

methods. The vapor phase has been confirmed to consist of Re₃Br₉ molecules.[4][5] Its

electronic structure and photoelectron spectra have been studied in detail, providing insights

into the metal-metal bonding within the Re₃ cluster.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the primary synthesis methods of

trirhenium nonabromide.
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General workflow for the synthesis of Re₃Br₉.

Safety Considerations
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Rhenium compounds, particularly the halides, should be handled with care in a well-ventilated

fume hood. Appropriate personal protective equipment (PPE), including gloves and safety

glasses, should be worn at all times. The high temperatures and reactive nature of bromine gas

in the direct synthesis method require special precautions and a robust experimental setup.

Conclusion
The synthesis of trirhenium nonabromide can be achieved through several reliable methods,

with direct synthesis and thermal decomposition being the most common. The choice of

method may depend on the availability of starting materials and the desired scale of the

reaction. The unique structural and electronic properties of Re₃Br₉ make it a valuable

compound for further research in inorganic and materials chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081350?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

